Cas no 887590-19-4 (4-(triazol-1-yl)phenylmethanol)

• Product Name: 4-(triazol-1-yl)phenylmethanol
• CAS No: 887590-19-4
• MF: C₉H₉N₃O
• MW: 175.1876
• MDL: MFCD07783844
• CID: 3031378
• Update Time: 2025-05-28

4-(triazol-1-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• (4-[1,2,3]TRAZOL-1-YL-PHENYL)-METHANOL
• (4-[1,2,3]Trazol-1-Yl-Phenyl)-Methanol(WX640175)
• Benzenemethanol, 4-(1H-1,2,3-triazol-1-yl)-
• 4-(triazol-1-yl)phenyl]methanol
• 4-(triazol-1-yl)phenylmethanol

• MDL： MFCD07783844
• Inchi： InChI=1S/C9H9N3O/c13-7-8-1-3-9(4-2-8)12-6-5-10-11-12/h1-6,13H,7H2
• InChI Key： SDXWTKKPAQRZGA-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)N2C=CN=N2)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(triazol-1-yl)phenylmethanol

Recent Advances in the Study of 4-(triazol-1-yl)phenylmethanol (CAS: 887590-19-4) and Its Applications in Chemical Biology and Medicine

The compound 4-(triazol-1-yl)phenylmethanol (CAS: 887590-19-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery, bioconjugation, and material science. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The triazole moiety, a key structural feature of this molecule, is known for its stability and ability to participate in click chemistry, making it a valuable tool for researchers.

Recent studies have explored the synthesis of 4-(triazol-1-yl)phenylmethanol through copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry reaction. The compound's unique structure allows for facile modification, enabling the creation of diverse derivatives with tailored properties. For instance, researchers have successfully conjugated this molecule to various biomolecules, such as peptides and nucleic acids, to enhance their stability and bioavailability. These modifications have opened new avenues for targeted drug delivery and diagnostic applications.

In the realm of medicinal chemistry, 4-(triazol-1-yl)phenylmethanol has shown promise as a scaffold for the development of novel therapeutics. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. Additionally, its ability to form stable complexes with metal ions has been exploited in the design of metallodrugs for cancer therapy. The compound's low cytotoxicity and high selectivity further underscore its suitability for biomedical applications.

Beyond its biological applications, 4-(triazol-1-yl)phenylmethanol has also found use in material science. Its incorporation into polymers and nanomaterials has been shown to improve mechanical properties and introduce functional groups for further modification. For example, researchers have utilized this compound to create self-healing materials and responsive hydrogels, which hold potential for use in tissue engineering and regenerative medicine.

Despite these advancements, challenges remain in the large-scale production and optimization of 4-(triazol-1-yl)phenylmethanol-based compounds. Future research should focus on improving synthetic methodologies, exploring new biological targets, and assessing the long-term safety and efficacy of these molecules in clinical settings. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize the potential of this promising compound.